Cas no 380560-51-0 (2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine)

• Product Name: 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine
• CAS No: 380560-51-0
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 3077752
• PubChem ID: 737739
• Update Time: 2025-10-28

2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-phenyl)-6-methyl-2 H -benzotriazol-5-ylamine
• Oprea1_714817
• CBMicro_010075
• 2-(4-methoxyphenyl)-6-methyl-1,2,3-benzotriazol-5-amine
• ALBB-026821
• 2-(4-Methoxy-phenyl)-6-methyl-2H-benzotriazol-5-ylamine
• 2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-amine
• CS-0313548
• EU-0039917
• MFCD02216347
• BIM-0010148.P001
• 2H-1,2,3-benzotriazol-5-amine, 2-(4-methoxyphenyl)-6-methyl-
• 2-(4-Methoxyphenyl)-6-methyl-2H-benzo[d][1,2,3]triazol-5-amine
• 380560-51-0
• BBL000226
• 2-(4-methoxy-phenyl)-6-methyl-2 h-benzotriazol-5-ylamine
• SR-01000448104
• VS-00504
• SR-01000448104-1
• 2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine
• SMSF0014583
• CB12966
• 2-(4-methoxyphenyl)-6-methylbenzotriazol-5-amine
• STK018037
• AKOS000108597
• 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C14H14N4O/c1-9-7-13-14(8-12(9)15)17-18(16-13)10-3-5-11(19-2)6-4-10/h3-8H,15H2,1-2H3
• InChI Key： FMALMPIXWNKZHT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1N=C2C=C(C(C)=CC2=N1)N

Computed Properties

• Exact Mass: 254.11676108g/mol
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 473.0±55.0 °C at 760 mmHg
• Flash Point: 239.8±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine

Research Brief on 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine (CAS: 380560-51-0)

2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine (CAS: 380560-51-0) is a benzotriazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its biological activities, including antimicrobial, anticancer, and photostabilizing properties. The presence of the methoxyphenyl and benzotriazole moieties suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and bacterial enzymes, providing insights into its mechanism of action.

In addition to its antimicrobial potential, 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine has also been investigated for its anticancer properties. A preclinical study conducted in 2024 revealed that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The study highlighted the compound's ability to disrupt mitochondrial membrane potential, leading to programmed cell death. These findings suggest that further structural modifications could enhance its selectivity and efficacy against cancer cells.

The photostabilizing properties of 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine have also been explored in the context of material science. A recent publication in ACS Applied Materials & Interfaces reported that the compound effectively absorbs UV radiation, making it a potential candidate for use in sunscreens and polymer stabilizers. The study emphasized the compound's high molar extinction coefficient and stability under prolonged UV exposure, which are critical for practical applications.

Despite these promising findings, challenges remain in the development of 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine as a therapeutic or functional agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the synthesis of analogs with improved pharmacokinetic properties and the evaluation of their efficacy in in vivo models.

In conclusion, 2-(4-Methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-amine (CAS: 380560-51-0) represents a versatile compound with multiple potential applications in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its properties for specific uses. The integration of computational and experimental approaches will be crucial in advancing the understanding and application of this compound in the coming years.